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Compound of Interest

Compound Name: Iron(III) trifluoromethanesulfonate

Cat. No.: B012985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information for Iron(III)
trifluoromethanesulfonate (also known as ferric triflate), a compound increasingly utilized in

chemical synthesis and catalysis. The following sections detail the hazards, handling

procedures, and emergency responses associated with this substance, based on available

Safety Data Sheets (SDS).

Chemical Identification and Physical Properties
Iron(III) trifluoromethanesulfonate is an organometallic compound with the chemical formula

C₃F₉FeO₉S₃.[1][2][3] It is typically supplied as a white to off-white powder.[1]

Property Value

Molecular Weight 503.05 g/mol [1][3]

Appearance White powder[1]

Melting Point 183 °C[1]

Flash Point > 110 °C (> 230 °F)[1]

Solubility in H₂O No data available

Density No data available
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Hazard Identification and Classification
Iron(III) trifluoromethanesulfonate is classified as a hazardous substance. The primary

hazards are related to irritation of the skin, eyes, and respiratory tract.

Hazard Statement Code Description

Causes skin irritation H315

The substance can cause

redness, itching, and

inflammation upon contact with

the skin.[2][4]

Causes serious eye irritation H319

Contact with the eyes can

result in significant irritation,

pain, and potential damage.[2]

[4]

May cause respiratory irritation H335

Inhalation of the dust may lead

to irritation of the respiratory

system.[2][4]

GHS Pictogram:

Warning[1][2]

Hazard Codes (Risk Codes):

Xi (Irritant)[1]

36/37/38 (Irritating to eyes, respiratory system and skin)[1]

First-Aid Measures
In the event of exposure to Iron(III) trifluoromethanesulfonate, the following first-aid

measures should be taken:
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[4]

Skin Contact

Remove contaminated clothing. Wash the

affected area with soap and plenty of water. If

irritation persists, seek medical attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[4]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[4]

Handling, Storage, and Personal Protection
Proper handling and storage procedures are crucial to minimize the risks associated with

Iron(III) trifluoromethanesulfonate.

Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[4]

Use only in a well-ventilated area.

Wear protective gloves, protective clothing, eye protection, and face protection.

Recommended personal protective equipment (PPE) includes a dust mask (type N95 US),

eyeshields, and gloves.

Wash hands thoroughly after handling.

Storage:
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Store in a cool, dry, and well-ventilated place.[4]

Keep the container tightly closed.[4]

This substance is moisture-sensitive and should be handled and stored under an inert gas.

[4]

Store locked up.[4]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable extinguishing media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Special hazards: In case of fire, hazardous decomposition products such as carbon oxides

and sulfur oxides may be formed.

Protective equipment: Firefighters should wear self-contained breathing apparatus.[4]

Accidental Release:

Personal precautions: Avoid dust formation and breathing vapors, mist, or gas.[4]

Environmental precautions: No special environmental precautions are required.[4]

Containment and cleanup: Sweep up the spilled material and place it in a suitable, closed

container for disposal.[4]

Toxicological and Ecological Information
Acute Toxicity: No data available.

Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible, or confirmed human carcinogen by IARC.[4]

Germ Cell Mutagenicity: No data available.[4]
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Respiratory or Skin Sensitization: No data available.[4]

WGK (Water Hazard Class) Germany: 3.[1]

Visualizing Safety Protocols
To further clarify the logical relationships between hazards and safety responses for Iron(III)
trifluoromethanesulfonate, the following diagrams illustrate the key workflows.

Iron(III) Trifluoromethanesulfonate Hazard and Response Flow

Iron(III) Trifluoromethanesulfonate
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Caption: Hazard and response workflow for Iron(III) trifluoromethanesulfonate.
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Storage and Handling Protocol

Storage

Cool, Dry, Well-Ventilated Area Tightly Closed Container Store Under Inert Gas (Moisture Sensitive) Store Locked Up

Handling

Use in Well-Ventilated Area Avoid Dust Formation and Inhalation Wear Appropriate PPE Wash Hands After Handling

Click to download full resolution via product page

Caption: Recommended storage and handling protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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